Cas no 62537-61-5 (2H-1,5-Benzodiazepin-2-one, 4-(ethylmethylamino)-1,3-dihydro-)

2H-1,5-Benzodiazepin-2-one, 4-(ethylmethylamino)-1,3-dihydro- structure
62537-61-5 structure
Product Name:2H-1,5-Benzodiazepin-2-one, 4-(ethylmethylamino)-1,3-dihydro-
CAS No:62537-61-5
MF:C12H15N3O
MW:217.267002344131
CID:441262
PubChem ID:12346249
Update Time:2025-04-19

2H-1,5-Benzodiazepin-2-one, 4-(ethylmethylamino)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodiazepin-2-one, 4-(ethylmethylamino)-1,3-dihydro-
    • 4-[ethyl(methyl)amino]-1,3-dihydro-1,5-benzodiazepin-2-one
    • 62537-61-5
    • DTXSID60492780
    • 4-[Ethyl(methyl)amino]-1,3-dihydro-2H-1,5-benzodiazepin-2-one
    • Inchi: 1S/C12H15N3O/c1-3-15(2)11-8-12(16)14-10-7-5-4-6-9(10)13-11/h4-7H,3,8H2,1-2H3,(H,14,16)
    • InChI Key: SGBLWALOGOEGTK-UHFFFAOYSA-N
    • SMILES: O=C1CC(=NC2C=CC=CC=2N1)N(C)CC

Computed Properties

  • Exact Mass: 217.12165
  • Monoisotopic Mass: 217.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 44.7
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